tert-Butyl 5-bromo-6-nitroisoindoline-2-carboxylate

• IUPAC Name: tert-butyl 5-bromo-6-nitro-1,3-dihydroisoindole-2-carboxylate
• InChI: InChI=1S/C13H15BrN2O4/c1-13(2,3)20-12(17)15-6-8-4-10(14)11(16(18)19)5-9(8)7-15/h4-5H,6-7H2,1-3H3
• InChI Key: XWPGGVJFQIZPPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=CC(=C(C=C2C1)Br)[N+](=O)[O-]
• Molecular Formula: C13H15BrN2O4
• DSSTOX Substance ID: DTXSID101127157
• Molecular Weight: 343.17 g/mol
• CAS RN: 1624261-08-0

Description

“tert-Butyl 5-bromo-6-nitroisoindoline-2-carboxylate” is a chemical compound with the molecular formula C13H15BrN2O4. It is also known as 5-Bromo-2-Boc-6-nitroisoindoline.

Scientific Research Applications

Synthesis and Chemical Reactions

• Tert-butyl 5-bromo-6-nitroisoindoline-2-carboxylate is utilized in various chemical syntheses and reactions. For instance, it plays a role in the preparation and Diels-Alder reaction of 2-Amido Substituted Furan, contributing to the development of complex chemical structures (Padwa, Brodney & Lynch, 2003).

Application in Cascade Reactions

• This compound is also significant in cascade reactions. An example is its involvement in the treatment of tert-butyl 2-(7-bromo-3-tert-butyl-8-R-4-oxopyrazolo[5,1-c][1,2,4]triazin-1(4H)-yl)acetates with alkyl lithiums, leading to the formation of tert-butyl 7-amino-3-tert-butyl-8-R-2-oxo-1,2-dihydropyrrolo[1,2-b][1,2,4]triazine-6-carboxylates (Ivanov, 2020).

Role in Stereoselective Hydroformylation

• It is also used in the stereoselective hydroformylation process. An example includes the transformation of Methyl (2R)-2-tert-butyl-Δ4-1,3-oxazoline-3-carboxylate into various formyl products, which are crucial intermediates for synthesizing homochiral amino acid derivatives (Kollár & Sándor, 1993).

Contribution to Marine Drug Synthesis

• In the synthesis of marine drugs, tert-butyl 5-bromo-6-nitroisoindoline-2-carboxylate is used as an intermediate. For instance, it is involved in the synthesis of 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic Acid, a key intermediate for antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013).

Involvement in Novel Organic Syntheses

• The compound is also significant in the development of novel organic syntheses. For example, its derivative, tert-butyl 2-(1-oxoisoindolin-2-yl)acetate, is used in the synthesis of triazolylalanine analogues through 'click chemistry' (Patil & Luzzio, 2017).

Applications in Phthalonitrile Synthesis

• Tert-butyl 5-bromo-6-nitroisoindoline-2-carboxylate is also involved in the synthesis of phthalonitriles. It contributes to the synthesis of non-symmetrical bifunctionally-substituted phthalonitriles with unique structures, which have applications in sensorics, smart materials production, and as molecular magnets (Vashurin et al., 2018).